Cas no 1033224-84-8 (1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide)

• Product Name: 1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
• CAS No: 1033224-84-8
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 2623485
• Update Time: 2023-08-06

1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
• RKRYTTCTOQKAMW-UHFFFAOYSA-N
• 1-(2-methylphenyl)-1,3-dihydro-2,1,3-benzothiadiazole2,2-dioxide
• 1-(2-Methylphenyl)-1,3-dihydro-2H-2lambda~6~,1,3-benzothiadiazole-2,2-dione

• Inchi： 1S/C13H12N2O2S/c1-10-6-2-4-8-12(10)15-13-9-5-3-7-11(13)14-18(15,16)17/h2-9,14H,1H3
• InChI Key： RKRYTTCTOQKAMW-UHFFFAOYSA-N
• SMILES： S1(NC2C=CC=CC=2N1C1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 260.062
• Monoisotopic Mass: 260.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8

Experimental Properties

• PSA: 57.79000
• LogP: 4.08720